![molecular formula C8H8INO3 B1394414 Methyl 5-iodo-6-methoxypyridine-3-carboxylate CAS No. 1242268-18-3](/img/structure/B1394414.png)
Methyl 5-iodo-6-methoxypyridine-3-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of “Methyl 5-iodo-6-methoxypyridine-3-carboxylate” can be represented by the linear formula C8H8INO3 . The InChI code for this compound is 1S/C8H8INO3/c1-12-7-6 (9)3-5 (4-10-7)8 (11)13-2/h3-4H,1-2H3 .Physical And Chemical Properties Analysis
“Methyl 5-iodo-6-methoxypyridine-3-carboxylate” is a solid substance . It has a molecular weight of 293.06 . The melting point of this compound is between 113 - 115 degrees Celsius .Scientific Research Applications
Synthesis and Pharmaceutical Applications
Methyl 5-iodo-6-methoxypyridine-3-carboxylate is involved in the synthesis of complex compounds with potential pharmacological applications. For instance, an efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a moiety of a potent dopamine D2 and D3 and serotonin-3 (5-HT3) receptors antagonist, has been described using similar compounds (Hirokawa, Horikawa, & Kato, 2000). This highlights its potential in developing drugs that target specific neurotransmitter systems.
Characterization and Structural Analysis
In another study, the structural verification of related compounds, through NMR analysis of their methylated and decarboxylated derivatives, was achieved. This process utilized compounds like 2-methoxy-6-methylaminopyridine-3-carboxylate, indicating the compound's utility in structural elucidation of chlorinated organic compounds (Irvine, Cooper, & Thornburgh, 2008).
Radiopharmaceutical Development
Moreover, compounds structurally related to Methyl 5-iodo-6-methoxypyridine-3-carboxylate have been used in the synthesis of PET radioligands, such as [(11)C]MK-1064. These radioligands are crucial in imaging specific brain receptors, demonstrating the compound's relevance in neuroimaging and radiopharmaceutical research (Gao, Wang, & Zheng, 2016).
Catalysis and Chemical Synthesis
Another application is in catalysis, where related compounds have been used in the synthesis of various organic molecules, demonstrating its role in facilitating chemical reactions and producing valuable organic compounds (Galenko, Tomashenko, Khlebnikov, & Novikov, 2015).
Safety and Hazards
The safety information for “Methyl 5-iodo-6-methoxypyridine-3-carboxylate” includes several hazard statements: H302, H312, and H332 . The precautionary statements include P264, P270, P280, P301+P312+P330, P302+P352+P312, P363, P402+P404, and P501 . It’s important to handle this compound with care and follow all safety guidelines.
Mechanism of Action
Mode of Action
It is known that similar compounds are often used in suzuki–miyaura cross-coupling reactions . This reaction involves the coupling of two chemically differentiated fragments with the help of a metal catalyst. Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
It is known that similar compounds are often used in suzuki–miyaura cross-coupling reactions , which are widely applied in the synthesis of complex organic molecules.
properties
IUPAC Name |
methyl 5-iodo-6-methoxypyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8INO3/c1-12-7-6(9)3-5(4-10-7)8(11)13-2/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOOWIXHPPDSUFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=N1)C(=O)OC)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8INO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301252681 | |
Record name | Methyl 5-iodo-6-methoxy-3-pyridinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301252681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-iodo-6-methoxypyridine-3-carboxylate | |
CAS RN |
1242268-18-3 | |
Record name | Methyl 5-iodo-6-methoxy-3-pyridinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1242268-18-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 5-iodo-6-methoxy-3-pyridinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301252681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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